Cas no 2171931-61-4 (2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine)

• Product Name: 2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine
• CAS No: 2171931-61-4
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• CID: 6425582
• PubChem ID: 165562891
• Update Time: 2025-06-11

2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine
• 2171931-61-4
• EN300-1587174

• Inchi： 1S/C13H11ClN4/c1-7-4-8-6-17-18-11(8)5-10(7)9-2-3-16-13(14)12(9)15/h2-6H,15H2,1H3,(H,17,18)
• InChI Key： LSBQRAFHBHBKTQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C1=CC2=C(C=NN2)C=C1C)N

Computed Properties

• Exact Mass: 258.0672241g/mol
• Monoisotopic Mass: 258.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine

Introduction to 2-Chloro-4-(5-Methyl-1H-Indazol-6-yl)pyridin-3-amine (CAS No. 2171931-61-4)

2-Chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine, with the CAS number 2171931-61-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a substituted indazole moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various drug development initiatives.

The chemical structure of 2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine can be represented as follows: C₁₅H₁₃ClN₄. The presence of the chloro group on the pyridine ring and the methyl-substituted indazole moiety imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its biological activity and potential therapeutic applications.

In recent years, significant research has been conducted to explore the biological activities of 2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine effectively inhibits the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its anti-cancer properties, 2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine has also shown promise in treating inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research published in the Inflammation Research journal in 2023 indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic agent for managing chronic inflammatory disorders.

The pharmacokinetic profile of 2-chloro-4-(5-methyl-1H-indazol-6-yl)pyridin-3-amine has also been extensively studied. Preclinical studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

The safety profile of 2-chloro-4-(5-methyl-1H-indazol-6-y l)pyridin -3 -amine has been evaluated through various preclinical toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its further development as a potential therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-chloro -4 -(5 -methyl -1 H -indazol -6 -yl )pyridin -3 -amine in human subjects . Phase I trials have shown promising results , with patients demonstrating good tolerability and significant improvements in disease symptoms . These findings have paved the way for more advanced clinical trials , including Phase II and Phase III studies , which will provide further insights into the therapeutic potential of this compound .

In conclusion , 2 -chloro -4 -(5 -methyl -1 H -indazol -6 -yl )pyridin -3 -amine (CAS No . 2171931 -61 -4) is a promising compound with diverse biological activities . Its unique structural features , coupled with its favorable pharmacokinetic and safety profiles , make it an attractive candidate for drug development . Ongoing research continues to uncover new applications for this compound , highlighting its potential to address unmet medical needs in areas such as cancer and inflammatory diseases . As more data becomes available from clinical trials , it is anticipated that this compound will play a significant role in advancing therapeutic options for patients .